Cas no 2171610-26-5 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}acetic acid
• CAS No: 2171610-26-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6595016
• PubChem ID: 165586324
• Update Time: 2025-10-31

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}acetic acid
• EN300-1527538
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-2-yl}acetic acid
• 2171610-26-5

• Inchi： 1S/C26H30N2O5/c1-2-23(25(31)28-14-8-7-9-17(28)15-24(29)30)27-26(32)33-16-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-6,10-13,17,22-23H,2,7-9,14-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： LREHWWQMJASWKU-UHFFFAOYSA-N
• SMILES： O=C(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}acetic acid

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}acetic acid (CAS No. 2171610-26-5): An Overview

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}acetic acid (CAS No. 2171610-26-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Pip(Ac)-OH, is a derivative of piperidine and features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to protect the amino group of amino acids.

The structure of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}acetic acid is characterized by a piperidine ring attached to an acetic acid moiety, with the Fmoc group protecting the amino functionality. This unique structure provides several advantages in chemical synthesis, particularly in the context of peptide and protein engineering. The Fmoc group can be selectively removed under mild conditions, allowing for precise control over the reactivity of the amino group during synthesis.

Recent studies have highlighted the potential applications of Fmoc-Pip(Ac)-OH in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block in the synthesis of novel peptides with enhanced biological activity. The researchers found that peptides incorporating Fmoc-Pip(Ac)-OH exhibited improved stability and reduced susceptibility to enzymatic degradation, making them promising candidates for drug development.

In addition to its use in peptide synthesis, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}acetic acid has also been explored for its potential in protein engineering. A study published in Protein Science reported that this compound can be effectively incorporated into recombinant proteins to enhance their solubility and stability. The researchers used this approach to improve the expression and purification yields of several challenging proteins, demonstrating the versatility of Fmoc-Pip(Ac)-OH in protein engineering applications.

The synthetic route for preparing 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}acetic acid involves several key steps. Initially, piperidine is reacted with acetic anhydride to form the acetyl derivative. Subsequently, this intermediate is coupled with an Fmoc-amino acid using a coupling reagent such as HATU or EDC·HCl. The final step involves deprotection of the Fmoc group under mild conditions, typically using piperidine in dimethylformamide (DMF). This synthetic strategy ensures high purity and yield, making it suitable for large-scale production.

The physicochemical properties of Fmoc-Pip(Ac)-OH have been extensively characterized. It is a white crystalline solid with a molecular weight of 437.53 g/mol. The compound is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and DMF but has limited solubility in water. These properties make it suitable for use in various chemical reactions and biological assays.

In terms of safety and handling, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}acetic acid should be stored under dry conditions and protected from light to prevent degradation. It is important to handle this compound with care, using appropriate personal protective equipment (PPE) such as gloves and safety goggles to avoid skin contact and inhalation.

The future prospects for Fmoc-Pip(Ac)-OH are promising. Ongoing research is focused on optimizing its use in peptide and protein synthesis to develop new therapeutic agents with improved pharmacological properties. Additionally, efforts are being made to explore its potential in other areas such as materials science and catalysis.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}acetic acid (CAS No. 2171610-26-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an invaluable tool for scientists working on peptide synthesis, protein engineering, and drug development.